2-{[3-(2,4-dichlorophenoxy)propyl]amino}ethanol ethanedioate (salt)

• IUPAC Name: 2-[3-(2,4-dichlorophenoxy)propylamino]ethanol;oxalic acid
• InChI: InChI=1S/C11H15Cl2NO2.C2H2O4/c12-9-2-3-11(10(13)8-9)16-7-1-4-14-5-6-15;3-1(4)2(5)6/h2-3,8,14-15H,1,4-7H2;(H,3,4)(H,5,6)
• InChI Key: HJLJAULHEHXHFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)OCCCNCCO.C(=O)(C(=O)O)O
• Molecular Formula: C13H17Cl2NO6
• Molecular Weight: 354.2 g/mol

Description

2-{[3-(2,4-dichlorophenoxy)propyl]amino}ethanol ethanedioate (salt) is a chemical compound that has gained significant attention in scientific research. It is a salt of 2-{[3-(2,4-dichlorophenoxy)propyl]amino}ethanol and ethanedioic acid. This compound is widely used in the field of biochemistry and physiology due to its unique properties.

Mechanism of Action

The mechanism of action of 2-{[3-(2,4-dichlorophenoxy)propyl]amino}ethanol ethanedioate (2-{[3-(2,4-dichlorophenoxy)propyl]amino}ethanol ethanedioate (salt)) is not fully understood. However, it is believed to act as an agonist for certain receptors in the body. It has been shown to bind to beta-adrenergic receptors and modulate their activity. This compound has also been shown to affect the release of neurotransmitters in the brain.
Biochemical and Physiological Effects:
2-{[3-(2,4-dichlorophenoxy)propyl]amino}ethanol ethanedioate (2-{[3-(2,4-dichlorophenoxy)propyl]amino}ethanol ethanedioate (salt)) has several biochemical and physiological effects. It has been shown to increase heart rate and blood pressure. It has also been shown to increase energy metabolism and stimulate lipolysis. This compound has been used to study the effects of adrenergic agonists on the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[3-(2,4-dichlorophenoxy)propyl]amino}ethanol ethanedioate (2-{[3-(2,4-dichlorophenoxy)propyl]amino}ethanol ethanedioate (salt)) in lab experiments is its high purity. This compound is commercially available in high purity, which ensures reproducibility of experiments. Another advantage is its stability, which allows for long-term storage. However, one limitation of using this compound is its high cost, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of 2-{[3-(2,4-dichlorophenoxy)propyl]amino}ethanol ethanedioate (2-{[3-(2,4-dichlorophenoxy)propyl]amino}ethanol ethanedioate (salt)) in scientific research. One direction is to study its effects on other physiological systems, such as the respiratory system and the gastrointestinal system. Another direction is to investigate its potential as a therapeutic agent for certain diseases, such as obesity and diabetes. Additionally, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods.
Conclusion:
2-{[3-(2,4-dichlorophenoxy)propyl]amino}ethanol ethanedioate (2-{[3-(2,4-dichlorophenoxy)propyl]amino}ethanol ethanedioate (salt)) is a chemical compound that has been extensively used in scientific research. Its unique properties make it a valuable reagent in biochemical and physiological experiments. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound in scientific research.

Synthesis Methods

The synthesis of 2-{[3-(2,4-dichlorophenoxy)propyl]amino}ethanol ethanedioate (2-{[3-(2,4-dichlorophenoxy)propyl]amino}ethanol ethanedioate (salt)) can be achieved by reacting 2-{[3-(2,4-dichlorophenoxy)propyl]amino}ethanol with ethanedioic acid. The reaction is carried out in the presence of a suitable solvent and a catalyst. The resulting product is a white crystalline powder that is soluble in water.

Scientific Research Applications

2-{[3-(2,4-dichlorophenoxy)propyl]amino}ethanol ethanedioate (2-{[3-(2,4-dichlorophenoxy)propyl]amino}ethanol ethanedioate (salt)) has been extensively used in scientific research. It is commonly used as a reagent in biochemical and physiological experiments. It is also used as a reference standard in analytical chemistry. This compound has been used in various studies related to the nervous system, cardiovascular system, and immune system.